Cas no 914635-76-0 (5-Chloro-2-(difluoromethoxy)aniline)

• Product Name: 5-Chloro-2-(difluoromethoxy)aniline
• CAS No: 914635-76-0
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• MDL: MFCD03412194
• CID: 4719601
• PubChem ID: 24697905
• Update Time: 2025-07-21

5-Chloro-2-(difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethoxy)aniline
• 5-Chloro-2-difluoromethoxy-phenylamine
• 2-(difluoromethoxy)-5-chlorophenylamine
• STL414866
• SBB073342
• 5-chloro-2-difluoromethoxyphenylamine
• Benzenamine, 5-chloro-2-(difluoromethoxy)-
• ST45255994
• 5-Chloro-2-(difluoromethoxy)aniline

• MDL： MFCD03412194
• Inchi： 1S/C7H6ClF2NO/c8-4-1-2-6(5(11)3-4)12-7(9)10/h1-3,7H,11H2
• InChI Key： PXJADXBJPQYBFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 254.1±35.0 °C at 760 mmHg
• Flash Point: 107.5±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Chloro-2-(difluoromethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-2-(difluoromethoxy)aniline

Comprehensive Overview of 5-Chloro-2-(difluoromethoxy)aniline (CAS No. 914635-76-0)

5-Chloro-2-(difluoromethoxy)aniline (CAS No. 914635-76-0) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This compound, featuring a chloro-substituted aniline core with a difluoromethoxy group, has garnered significant attention due to its potential in drug discovery and material science. Researchers and industries are increasingly exploring its derivatives for their bioactive properties, aligning with the growing demand for novel fluorinated compounds in modern chemistry.

The molecular structure of 5-Chloro-2-(difluoromethoxy)aniline combines a halogenated aromatic ring with a difluoromethoxy substituent, enhancing its reactivity and stability under various conditions. This makes it a valuable intermediate in synthesizing heterocyclic compounds and active pharmaceutical ingredients (APIs). Recent studies highlight its role in developing antimicrobial agents and herbicides, addressing global challenges like antibiotic resistance and sustainable agriculture.

In the context of green chemistry, 5-Chloro-2-(difluoromethoxy)aniline exemplifies the shift toward eco-friendly synthesis methods. Its fluorine-containing moiety is pivotal in designing compounds with improved bioavailability and metabolic stability, a trend underscored by the rise of fluorine-based drugs in the pharmaceutical market. Analysts project a compound annual growth rate (CAGR) of 6.2% for fluorochemicals by 2030, reflecting their expanding applications.

From a technical perspective, the synthesis of 5-Chloro-2-(difluoromethoxy)aniline involves multi-step reactions, including chlorination and etherification processes. Advanced techniques like HPLC and NMR spectroscopy ensure high purity (>98%), meeting stringent industry standards. Its solubility in organic solvents such as DMSO and ethanol facilitates its use in cross-coupling reactions, a hot topic in catalytic chemistry.

The compound's safety profile is another critical aspect. While not classified as hazardous, proper handling protocols—such as using PPE and fume hoods—are recommended during laboratory procedures. Regulatory bodies like the EPA and REACH have guidelines for its use, ensuring compliance with environmental and workplace safety norms.

Market trends indicate rising demand for 5-Chloro-2-(difluoromethoxy)aniline in Asia-Pacific regions, driven by pharmaceutical outsourcing and agrochemical innovation. Key players are investing in process optimization to reduce production costs, aligning with the industry's focus on cost-effective synthesis. Additionally, its potential in OLED materials and liquid crystals is being explored, tapping into the electronics sector's growth.

In summary, 5-Chloro-2-(difluoromethoxy)aniline (CAS No. 914635-76-0) stands at the intersection of cutting-edge research and industrial applications. Its versatility in medicinal chemistry, coupled with advancements in sustainable synthesis, positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely play a pivotal role in addressing future challenges across multiple disciplines.